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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876

This technical guide provides a detailed analysis of the molecular formula and weight for
myristate esters, with a specific focus on clarifying the distinction between Myristyl Myristate
and Myristoleyl Myristate. This document is intended for researchers, scientists, and
professionals in drug development who require precise chemical information.

It is important to note a discrepancy in the initial query. The provided molecular formula,
C28H5602, corresponds to Myristyl Myristate, a saturated wax ester. The name Myristoleyl
Myristate refers to a monounsaturated ester with a different molecular formula. This guide will
address both compounds to ensure clarity.

Quantitative Data Summary

The molecular properties of Myristyl Myristate and Myristoleyl Myristate are summarized
below for direct comparison.

Table 1: Molecular Properties of Myristyl Myristate

Property Value

Molecular Formula C28H5602[1][2][3]1[4]
Molecular Weight 424.74 g/mol [2][3][5]
IUPAC Name tetradecyl tetradecanoate[4]
CAS Registry Number 3234-85-3[1]
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Table 2: Molecular Properties of Myristoleyl Myristate

Property Value

Molecular Formula C28H5402

Molecular Weight 422.72 g/mol

IUPAC Name (92)-tetradec-9-enyl tetradecanoate
CAS Registry Number Not readily available

Myristyl myristate is the ester formed from the condensation of myristic acid and myristyl
alcohol.[6] It is used in cosmetics as an emollient and texture enhancer.[6]

Logical Relationship of Myristate Esters

The following diagram illustrates the formation of both Myristyl Myristate and Myristoleyl
Myristate from their constituent fatty acid and fatty alcohol precursors. This visualization
clarifies the structural difference that leads to their distinct molecular formulas.

Mpyristoleyl Myristate (C28H5402)

Myristoleyl Alcohol (C14H280)

Myristoleyl Myristate (C28H5402)

Myristic Acid (C14H2802)

Myristyl Myristate (C28H5602)

Myristyl Alcohol (C14H300)
Myristyl Myristate (C28H5602)

Myristic Acid (C14H2802)
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Figure 1: Formation of Myristate Esters

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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